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Compound of Interest

Compound Name: POLYBUFFER 74

Cat. No.: B1165713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, logistical, operational, and disposal

information for handling POLYBUFFER 74. Given that a specific Safety Data Sheet (SDS) for

POLYBUFFER 74 is not readily available, this document is based on the general chemical

nature of buffer solutions used in laboratory settings and precautionary measures for handling

liquids with potential flammability.

Product Overview and Hazard Assessment
POLYBUFFER 74 is a solution comprised of amphoteric buffering substances utilized to create

pH gradients in chromatofocusing, typically within a pH range of 4 to 7. While generally

considered a non-hazardous buffer solution, at least one unverified source indicates a

flashpoint of 35°C, suggesting the presence of a flammable component. Therefore, it is prudent

to handle POLYBUFFER 74 with the precautions required for flammable liquids until a

definitive SDS becomes available.

Assumed Hazard Classification:
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Hazard Class Classification Rationale

Flammable Liquid
Based on an unverified flashpoint of 35°C.

Vapors may be flammable.

Eye Irritant
Assumed for all chemical solutions not intended

for physiological contact.

Skin Irritant
Prolonged or repeated contact may cause mild

skin irritation.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling POLYBUFFER 74. The

following table outlines the minimum PPE requirements.

Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against splashes and

potential vapors.

Hand Protection
Standard laboratory nitrile

gloves.

Prevents direct skin contact

and mild irritation.

Body Protection Laboratory coat.
Protects clothing and skin from

spills.

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining a safe laboratory environment.

Operational Plan:
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Procedure Guideline

Receiving
Inspect the container for damage or leaks upon

arrival.

Storage

Store in a cool, dry, well-ventilated area away

from heat, sparks, and open flames. If the

potential for flammability is a concern, store in a

designated flammable liquids cabinet. Keep the

container tightly sealed.

Preparation

Handle in a well-ventilated area, preferably

within a chemical fume hood, especially when

transferring large volumes.

Usage
Avoid contact with eyes and skin. Avoid inhaling

any vapors.

Emergency

Have an appropriate fire extinguisher (e.g.,

CO2, dry chemical) and an emergency eyewash

station and safety shower readily accessible.

Disposal Plan
Due to the potential flammability, POLYBUFFER 74 waste should be treated as hazardous

chemical waste. Do not dispose of it down the drain.

Disposal Protocol:
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Waste Type Collection Labeling Disposal Method

Used POLYBUFFER

74

Collect in a

designated, sealed,

and clearly labeled

hazardous waste

container.

Label as "Hazardous

Waste," "Flammable

Liquid," and list

"POLYBUFFER 74"

as the contents.

Dispose of through

your institution's

Environmental Health

and Safety (EHS)

office or a licensed

chemical waste

disposal service.[1][2]

Contaminated

Materials

Any materials (e.g.,

pipette tips, gloves)

grossly contaminated

with POLYBUFFER

74 should be placed in

the same hazardous

waste container.

As above. As above.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates the standard workflow for using POLYBUFFER 74 in a

laboratory setting, with integrated safety checkpoints.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.va.gov/files/2019-08/flammablesolventdisposalguidelines.pdf
https://www.benchchem.com/product/b1165713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Don Personal Protective Equipment (PPE)

Work in a well-ventilated area (fume hood recommended)

Inspect POLYBUFFER 74 container for integrity

Prepare experimental setup

Dispense required volume of POLYBUFFER 74

Perform chromatographic separation

Monitor experiment

Collect all POLYBUFFER 74 waste

Label waste container appropriately

Store waste in designated area for EHS pickup

Decontaminate work area

Remove and dispose of PPE correctly

Click to download full resolution via product page

Workflow for Safe Handling of POLYBUFFER 74.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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